molecular formula C5H6N2O2S B6260176 2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid CAS No. 1565967-53-4

2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid

Cat. No. B6260176
CAS RN: 1565967-53-4
M. Wt: 158.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid” is a sulfur-containing compound that belongs to the class of pyrazoles . Pyrazoles are five-membered heterocyclic compounds with two nitrogen atoms in the 1- and 2-positions . They are known for their broad range of chemical and biological properties .


Synthesis Analysis

The synthesis of sulfur-containing pyrazoles has been a subject of interest in recent years . The literature suggests that the synthesis of these compounds involves the development of new synthetic methodologies, catalysis, and structural diversity . The sulfur atom can be bonded directly to the ring or through the spacers . The current trends in organic synthesis and medicinal chemistry are shown in convergence with the principles and metrics of green chemistry such as “metal-free” and “solvent-free” reactions, green solvent, homo- and heterogeneous catalyst, multicomponent reactions (MCR), one-pot process, atomic efficiency, molecular docking, primary screening .


Chemical Reactions Analysis

The chemical reactions involving pyrazoles are diverse due to their ability to modify through nucleophilic (at C-3 or C-5 positions) and electrophilic substitution (preferably at N-1, N-2, or C-4 positions) reactions . They have 6π delocalized electrons, which can form a pseudo-aromatic system in the rings .

Future Directions

The future directions in the field of sulfur-containing pyrazoles involve the development of new synthetic methodologies, catalysis, and structural diversity to expand the application of this privileged class of compounds . The current trends in organic synthesis and medicinal chemistry are shown in convergence with the principles and metrics of green chemistry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-hydrazinylpyrazole", "Chloroacetic acid", "Sodium hydroxide", "Hydrogen sulfide gas", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: 4-hydrazinylpyrazole is reacted with chloroacetic acid in ethanol to form 2-(4-carboxymethyl-1H-pyrazol-1-yl)acetic acid.", "Step 2: The carboxylic acid group in the intermediate is then converted to a sodium salt using sodium hydroxide.", "Step 3: Hydrogen sulfide gas is bubbled through the reaction mixture to form the thiol group.", "Step 4: The reaction mixture is acidified with hydrochloric acid to protonate the thiol group and precipitate the product.", "Step 5: The product is washed with water and recrystallized from ethanol to obtain pure 2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid." ] }

CAS RN

1565967-53-4

Product Name

2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid

Molecular Formula

C5H6N2O2S

Molecular Weight

158.2

Purity

91

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.